BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for HL-60 Cell
Culture

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: HL-8
Cat. No.: B15621262
Get Quote
\ J

Audience: Researchers, scientists, and drug development professionals.

Introduction

The HL-60 cell line, derived from a patient with acute promyelocytic leukemia, is a cornerstone
model in hematology and cancer research.[1][2][3] These cells grow in suspension and exhibit
a promyelocytic morphology.[1][2] A key characteristic of the HL-60 cell line is its ability to be
induced to differentiate into various myeloid lineages, including granulocytes, monocytes, and
macrophages, making it an invaluable tool for studying cellular differentiation, hematopoiesis,
and the effects of potential therapeutic agents.[2][3][4] This document provides detailed
protocols for the routine culture, differentiation, and analysis of HL-60 cells.

Cell Line Characteristics
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Characteristic

Description

Cell Type Promyelocytic Leukemia
Morphology Lymphoblastic
Growth Properties Suspension

Origin Human, Peripheral Blood
Disease Acute Promyelocytic Leukemia
Doubling Time Approximately 36-48 hours

Biosafety Level

BSL-1

Quantitative Data Summary

Cell Culture Parameters

Parameter

Recommended Value

Seeding Density (from frozen)

1.0 - 2.0 x 1075 viable cells/mL

Seeding Density (subculture)

1.0 x 1075 viable cells/mL

Maintenance Density

1x107"5to 1 x 1076 viable cells/mL

Maximum Cell Density

Do not exceed 1 x 1076 cells/mL

Subculture Interval

Every 2-3 days

Differentiation Induction

Inducing Agent

Concentration

Differentiated Phenotype

Dimethyl Sulfoxide (DMSO)

1.25% - 1.5% (v/v)

Granulocyte-like

All-trans Retinoic Acid (ATRA) 1uM

Granulocyte-like

1,25-dihydroxyvitamin D3 Varies

Monocyte/Macrophage-like

Phorbol 12-myristate 13-
acetate (PMA)

Varies

Monocyte/Macrophage-like
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Experimental Protocols
Cell Culture and Maintenance

Materials:

e HL-60 cells (e.g., ATCC CCL-240)

 |Iscove's Modified Dulbecco's Medium (IMDM) or RPMI-1640 medium[5]
o Fetal Bovine Serum (FBS), not heat-inactivated

e L-glutamine

e Penicillin-Streptomycin (optional)

 Sterile cell culture flasks (e.qg., T-75)

 Sterile centrifuge tubes

e Incubator (37°C, 5% CO2, humidified atmosphere)
e Hemocytometer or automated cell counter

e Trypan blue solution

Complete Growth Medium:

IMDM or RPMI-1640

20% Fetal Bovine Serum

(Optional) 2.5 mM L-glutamine

(Optional) 1% Penicillin-Streptomycin
Protocol for Thawing Cryopreserved Cells:

» Rapidly thaw the vial of frozen cells in a 37°C water bath.[1]
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¢ Decontaminate the outside of the vial with 70% ethanol.

o Transfer the cell suspension to a sterile centrifuge tube containing 9 mL of pre-warmed
complete growth medium.

e Centrifuge at 125 x g for 5-7 minutes.[6]

o Aspirate the supernatant and gently resuspend the cell pellet in 10-15 mL of fresh, pre-
warmed complete growth medium.

o Transfer the cell suspension to a T-75 flask.

e Incubate at 37°C in a 5% CO2 humidified incubator.

Protocol for Subculturing:

o Aseptically transfer the cell suspension to a sterile centrifuge tube.

o Determine the viable cell density using a hemocytometer and trypan blue exclusion or an
automated cell counter.

o Centrifuge the cell suspension at 125 x g for 5-7 minutes.
o Aspirate the supernatant.

e Resuspend the cell pellet in fresh, pre-warmed complete growth medium to a seeding
density of 1 x 1075 viable cells/mL.[7]

 Distribute the cell suspension into new, labeled culture flasks.
e Incubate at 37°C in a 5% CO2 humidified incubator.

o Change the medium every 2-3 days by adding fresh medium or by centrifugation and
resuspension in fresh medium.
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Fig. 1: General workflow for thawing and subculturing HL-60 cells.

Differentiation of HL-60 Cells into Granulocyte-like Cells

Materials:

Click to download full resolution via product page

HL-60 cells in logarithmic growth phase
Complete growth medium

Dimethyl Sulfoxide (DMSO), cell culture grade

All-trans Retinoic Acid (ATRA), cell culture grade
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 Sterile culture flasks or plates

Protocol using DMSO:

e Seed HL-60 cells at a density of 2 x 1075 cells/mL in complete growth medium.
e Add DMSO to a final concentration of 1.25% - 1.5% (v/v).

 Incubate the cells for 5-7 days at 37°C in a 5% CO2 humidified incubator.

» Monitor the cells daily for morphological changes indicative of granulocytic differentiation
(e.g., nuclear segmentation, appearance of granules).

o Assess differentiation by methods such as Wright-Giemsa staining, flow cytometry for
surface markers (e.g., CD11b), or functional assays (e.g., phagocytosis, oxidative burst).

Protocol using ATRA:

Seed HL-60 cells at a density of 2 x 10”5 cells/mL in complete growth medium.

Add ATRA to a final concentration of 1 uM. Protect from light as ATRA is light-sensitive.

Incubate the cells for 5-7 days at 37°C in a 5% CO2 humidified incubator.

Monitor and assess differentiation as described for the DMSO protocol. A combined
treatment with ATRA and DMSO for 5 days can also lead to complete differentiation.[8]
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Fig. 2: Workflow for the differentiation of HL-60 cells.

Cell Viability Assay (Trypan Blue Exclusion)

Materials:

e HL-60 cell suspension

Trypan blue solution (0.4%)

Hemocytometer

Microscope

Micropipette and tips

Protocol:
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e Mix a small volume of the cell suspension with an equal volume of 0.4% trypan blue solution
(e.g., 10 pL of cells + 10 uL of trypan blue).

 Incubate for 1-2 minutes at room temperature.
e Load 10 pL of the mixture into a hemocytometer.

e Under a microscope, count the number of viable (unstained) and non-viable (blue) cells in
the four large corner squares of the hemocytometer grid.

o Calculate the cell viability and density using the following formulas:
o Viable cells/mL = (Average number of viable cells per large square) x Dilution factor x 104
o Total cells/mL = (Average number of total cells per large square) x Dilution factor x 104
o % Viability = (Number of viable cells / Number of total cells) x 100

Signaling Pathways in HL-60 Cells

The proliferation and differentiation of HL-60 cells are regulated by complex signaling networks.
Two of the most critical pathways are the PI3K/Akt and MAPK pathways.

PI3K/Akt Signaling Pathway: This pathway is crucial for cell survival, proliferation, and growth.
In HL-60 cells, activation of the PI3K/Akt pathway can promote cell cycle progression.[9]
Inhibition of this pathway can be a target for inducing apoptosis in leukemia cells.

MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway, including
the ERK, JNK, and p38 subfamilies, is involved in a wide range of cellular processes, including
differentiation. Sustained activation of the Raf/MEK/ERK cascade is a key feature of ATRA-
induced differentiation in HL-60 cells.[10]
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Fig. 3: Simplified overview of PI3K/Akt and MAPK signaling pathways in HL-60 cells.

Note on SU-DHL-8 Cell Line

For researchers interested in B-cell ymphoma, the SU-DHL-8 cell line is a relevant model.[11]
It is derived from a patient with diffuse large B-cell ymphoma and grows in suspension.[11] The
doubling time for SU-DHL-8 cells is approximately 48-72 hours.[11][12] The recommended
culture medium is RPMI-1640 supplemented with 10% or 20% FBS.[11] Subculturing is
performed by maintaining cell densities between 0.3 x 1076 and 2.5 x 10”6 cells/mL.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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